Cas no 2227727-46-8 ((2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine)

• Product Name: (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine
• CAS No: 2227727-46-8
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 5998891
• PubChem ID: 165691109
• Update Time: 2025-06-30

(2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine
• 2227727-46-8
• EN300-1998502
• (2R)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-amine

• Inchi： 1S/C8H14N2OS/c1-6(9)3-7-5-12-8(10-7)4-11-2/h5-6H,3-4,9H2,1-2H3/t6-/m1/s1
• InChI Key： HRHWOZLXJZCCRU-ZCFIWIBFSA-N
• SMILES： S1C(COC)=NC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4Ų

Additional information on (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine

Professional Introduction to Compound with CAS No. 2227727-46-8 and Product Name: (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine

Compound with the CAS number 2227727-46-8 and the product name (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiazole core, which is a well-documented scaffold in medicinal chemistry, known for its role in various pharmacological mechanisms.

The (2R)-configuration of the chiral center at the propan-2-amine moiety is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of bioactive compounds. The presence of a methoxymethyl group at the 2-position of the thiazole ring introduces an additional layer of complexity, which can influence both the metabolic stability and binding affinity of the compound towards biological targets. This structural feature has been strategically designed to enhance interactions with specific enzymes or receptors, making it a promising candidate for further investigation.

Recent studies in the field of drug discovery have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Thiazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine aims to leverage these inherent properties while introducing novel mechanisms of action. Preliminary in vitro studies have suggested that this compound demonstrates significant potential in modulating key signaling pathways associated with various diseases.

One of the most intriguing aspects of this compound is its interaction with enzymes involved in metabolic pathways. The thiazole ring is known to exhibit strong binding affinity towards certain enzymes, which are critical for regulating processes such as inflammation and cell proliferation. The chiral center at the propan-2-amine moiety further enhances this interaction by providing a precise three-dimensional orientation that optimizes binding to biological targets. This specificity is essential for minimizing off-target effects and improving overall therapeutic efficacy.

In addition to its enzymatic interactions, (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine has shown promise in preliminary pharmacokinetic studies. The methoxymethyl group contributes to enhanced solubility and bioavailability, which are critical factors for drug development. Improved solubility can lead to better absorption and distribution within the body, while enhanced bioavailability ensures that a higher proportion of the administered dose reaches its target site. These characteristics make this compound an attractive candidate for further preclinical and clinical investigations.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining stereochemical integrity. Techniques such as asymmetric hydrogenation and chiral resolution have been utilized to achieve the desired (2R)-configuration, underscoring the compound's complexity and the expertise required for its preparation.

Current research in chemobiology is increasingly focused on developing small molecules that can modulate complex biological systems with high precision. The thiazole derivative (CAS No. 2227727-46-8) represents a significant step forward in this direction. By combining structural features known to enhance biological activity with careful consideration of stereochemistry and pharmacokinetics, this compound offers a unique approach to addressing unmet medical needs. Further studies are ongoing to elucidate its mechanism of action and evaluate its potential as a lead compound for novel therapeutics.

The development of new pharmaceutical agents is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate basic research into tangible therapeutic solutions. The compound described here is a testament to the power of interdisciplinary collaboration and innovative drug design strategies. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology, where targeted interventions are urgently needed.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways. The (2R)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-amine exemplifies this progress by integrating cutting-edge chemical principles with insights from molecular biology. Its development underscores the importance of investing in fundamental research and fostering environments where innovation can thrive.

In conclusion, compound CAS No. 2227727-46-8 represents a promising advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The strategic design of this molecule highlights the growing sophistication of drug discovery approaches and their ability to address complex diseases effectively. As research progresses, we can anticipate further insights into its biological activity and clinical potential, paving the way for new treatments that improve patient outcomes worldwide.